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Compound of Interest

Compound Name: GSK2033

Cat. No.: B607776 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of GSK2033, a potent Liver X Receptor (LXR) antagonist. In the absence of a specific

Safety Data Sheet (SDS) for every research compound, a cautious approach, treating the

substance as potentially hazardous, is the recommended standard.

Key Properties of GSK2033
A summary of the known quantitative data for GSK2033 is presented below. This information is

crucial for safe handling and storage.

Property Value Source

Molecular Weight 591.66 g/mol --INVALID-LINK--

Appearance White to off-white solid --INVALID-LINK--

Purity ≥98% --INVALID-LINK--

Storage (Solid) Store at +4°C --INVALID-LINK--

Storage (in Solvent)
-20°C for up to 1 year, -80°C

for up to 2 years
--INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b607776?utm_src=pdf-interest
https://www.benchchem.com/product/b607776?utm_src=pdf-body
https://www.benchchem.com/product/b607776?utm_src=pdf-body
https://www.benchchem.com/product/b607776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Proper Disposal
Procedures for GSK2033
The following procedures are based on general best practices for the disposal of laboratory

chemical waste. Always consult your institution's specific Environmental Health and Safety

(EHS) guidelines.

1. Waste Identification and Segregation:

Treat as Hazardous Waste: In the absence of a specific SDS, GSK2033 should be treated as

a hazardous chemical waste.

Segregate Waste Streams: Do not mix GSK2033 waste with other waste streams unless

explicitly permitted by your institution's EHS office.

Solid Waste: Collect unused or expired GSK2033 powder, contaminated personal

protective equipment (PPE) such as gloves and weighing paper, and any other solid

materials that have come into contact with the compound in a designated, leak-proof, and

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing GSK2033, such as those prepared in Dimethyl

Sulfoxide (DMSO), should be collected in a separate, compatible, and clearly labeled

liquid hazardous waste container.[1] Given that DMSO is a common solvent for GSK2033,

it is crucial to follow specific disposal protocols for this solvent.[2] DMSO and its solutions

should be disposed of as organic solvent waste.[1]

2. Waste Container Labeling and Storage:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "GSK2033," and the approximate concentration and quantity. The

date of waste accumulation should also be clearly visible.

Container Integrity: Use containers that are in good condition, compatible with the chemical

waste, and have a secure, tight-fitting lid.

Storage Location: Store waste containers in a designated and well-ventilated satellite

accumulation area within the laboratory, away from general laboratory traffic and
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incompatible materials.

3. Disposal of Empty Containers:

Triple Rinsing: To render an "empty" container non-hazardous, it should be triple-rinsed with

a suitable solvent. The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.

Defacing Labels: After triple rinsing, the original label on the container should be defaced or

removed before disposal in the appropriate laboratory glass or plastic recycling stream, or as

regular trash if recycling is not available.

4. Arranging for Waste Pickup:

Contact EHS: Once the hazardous waste container is full or has been in storage for the

maximum allowable time according to your institution's policy, contact your Environmental

Health and Safety (EHS) office to arrange for a waste pickup.

Provide Information: Be prepared to provide the EHS office with all necessary information

about the waste, as indicated on the hazardous waste label.

Logical Workflow for GSK2033 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GSK2033.
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Caption: Logical workflow for the proper disposal of GSK2033 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of GSK2033, fostering a secure research environment and minimizing environmental

impact. Always prioritize safety and consult with your institution's EHS professionals for

guidance on specific disposal queries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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